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Compound of Interest

Compound Name: Chlorodiphenylmethane

Cat. No.: B1668796 Get Quote

An In-depth Technical Guide to the Safe Handling of Chlorodiphenylmethane

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety precautions and handling

procedures for chlorodiphenylmethane (CAS No. 90-99-3). The information is compiled from

various safety data sheets and chemical databases to ensure a thorough guide for laboratory

and drug development professionals.

Chemical Identification and Properties
Chlorodiphenylmethane, also known as benzhydryl chloride, is a chemical intermediate used

in various organic syntheses.[1] Accurate identification and understanding its physical

properties are crucial first steps in safe handling.

Table 1: Chemical Identifiers
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Identifier Value

Chemical Name Chlorodiphenylmethane

Synonyms
Benzhydryl chloride, Diphenylmethyl chloride,

1,1'-(Chloromethylene)bisbenzene[2][3]

CAS Number 90-99-3[2]

Molecular Formula C₁₃H₁₁Cl[2]

Molecular Weight 202.68 g/mol [3]

| EC Number | 202-031-7[3] |

Table 2: Physical and Chemical Properties

Property Value

Physical Form Liquid or solid[3][4]

Melting Point 15-17 °C (lit.)[1]

Boiling Point 140 °C / 3 mmHg (lit.)[1]

Density 1.14 g/mL at 25 °C (lit.)

Flash Point 112 °C (233.6 °F) - closed cup

Refractive Index n20/D 1.595 (lit.)

| Stability | Moisture and air sensitive[2] |

Hazard Identification and Classification
Chlorodiphenylmethane is classified as a hazardous chemical and requires careful handling.

[2] It is corrosive and can cause severe burns and eye damage.[2][4]

The signal word for this chemical is "Danger".[2]

Table 3: GHS Hazard Statements
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Hazard Code Description

H290 May be corrosive to metals.[5]

H314 Causes severe skin burns and eye damage.[4]

H315 Causes skin irritation.[3]

H318 Causes serious eye damage.[5]

| H319 | Causes serious eye irritation.[3] |

Primary hazards include its potential to cause severe skin burns, serious eye damage, and

irritation to the respiratory tract.[3][6] Inhalation may lead to chemical pneumonitis.[3][7]

Safe Handling and Storage Procedures
Proper handling and storage are essential to minimize exposure risks. This involves a

combination of engineering controls, adherence to procedural protocols, and appropriate

personal protective equipment.

General Handling Workflow
The following workflow outlines the essential steps for safely handling

chlorodiphenylmethane in a laboratory setting.
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Preparation

Handling

Post-Handling & Storage

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Work exclusively in a
certified chemical fume hood

Ground equipment to prevent
static discharge

Avoid creating vapors or mists

Keep container tightly closed
when not in use

Store in a cool, dry, well-ventilated area Wash hands and arms thoroughly
after handling

Store under an inert atmosphere
(e.g., Nitrogen, Argon)

Segregate from incompatible materials

Click to download full resolution via product page

Caption: Standard workflow for handling chlorodiphenylmethane.

Detailed Handling and Storage Protocols
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Engineering Controls: Always handle chlorodiphenylmethane inside a chemical fume hood

to minimize inhalation of vapors.[2] Ensure that eyewash stations and safety showers are

readily accessible and in close proximity to the workstation.[2]

Handling: Avoid contact with skin, eyes, and clothing.[8] Do not breathe vapors or mists.[2]

Wear all required personal protective equipment.[5] Wash hands thoroughly after handling

the material and before breaks.[5]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place designated

as a corrosives area.[2] Due to its sensitivity, it should be stored under an inert atmosphere.

[2] It is incompatible with strong oxidizing agents, strong acids, and strong bases.[2] Avoid

exposure to moisture, air, heat, open flames, and other sources of ignition.[2]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles
or a face shield
conforming to OSHA 29
CFR 1910.133 or European
Standard EN166.[2]

Protects against splashes
and vapors, preventing
severe eye damage.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and protective

clothing to prevent skin

exposure.[2][5]

Prevents direct contact that

can cause severe skin burns.

| Respiratory Protection | A NIOSH/MSHA or European Standard EN 149 approved respirator if

exposure limits are exceeded or if irritation is experienced.[2] | Protects the respiratory tract

from harmful vapors. |

Emergency Procedures
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A clear and practiced emergency plan is critical when working with hazardous materials.

Emergency Response Workflow
This diagram outlines the immediate actions to be taken in the event of a spill or personal

exposure.

Accidental Release (Spill) Personal Exposure

EMERGENCY

Evacuate and ventilate area

Spill Occurs

Identify Exposure Route

Exposure Occurs

Wear appropriate PPE

Contain spill with inert absorbent
(sand, vermiculite)

Collect material into a sealed,
labeled hazardous waste container

Clean spill area thoroughly.
DO NOT use water.

SKIN:
Immediately flush with plenty of water

for at least 15 mins. Remove contaminated
clothing. Seek immediate medical aid.

EYES:
Immediately flush with plenty of water

for at least 15 mins, also under eyelids.
Seek immediate medical aid.

INHALATION:
Move to fresh air. If not breathing,

give artificial respiration. Seek
immediate medical aid.

INGESTION:
Do NOT induce vomiting. Rinse mouth.

Never give anything by mouth to an
unconscious person. Seek immediate

medical aid.
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Click to download full resolution via product page

Caption: Emergency response workflow for spills and personal exposure.

Detailed First-Aid Measures
Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Immediate medical attention is required.[2]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[2] Remove

and wash contaminated clothing before reuse.[6] Seek immediate medical attention.[2]

Inhalation: Remove the victim to fresh air. If breathing is difficult or has stopped, provide

artificial respiration.[6] Do not use mouth-to-mouth resuscitation.[6] Seek immediate medical

attention.[2]

Ingestion: Do NOT induce vomiting.[6] Rinse mouth with water, but never give anything by

mouth to an unconscious person.[5] Call a physician or poison control center immediately.[2]

Fire-Fighting and Accidental Release
Fire-Fighting: Use dry chemical, carbon dioxide (CO₂), water spray, or alcohol-resistant foam

to extinguish fires.[5] Firefighters must wear self-contained breathing apparatus and full

protective gear.[2] Thermal decomposition can produce irritating and toxic gases, including

carbon monoxide, carbon dioxide, and hydrogen chloride gas.[2]

Accidental Release: Evacuate personnel to a safe area.[2] Ensure adequate ventilation.[5]

Soak up the spill with an inert absorbent material (e.g., sand, vermiculite) and place it into a

suitable, closed container for disposal.[5][9] Do not allow the product to enter drains.[5]

Stability and Reactivity
Understanding the chemical's stability and reactivity is key to safe storage and handling.

Table 5: Stability and Reactivity Profile
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Parameter Description

Reactivity
No hazardous reactions under normal
processing.[2]

Chemical Stability
Stable under recommended storage conditions,

but is sensitive to moisture and air.[2][5]

Conditions to Avoid
Exposure to moist air or water, excess heat,

open flames, and other ignition sources.[2]

Incompatible Materials
Strong oxidizing agents, strong acids, strong

bases.[2]

| Hazardous Decomposition Products | Carbon monoxide (CO), Carbon dioxide (CO₂),

Hydrogen chloride gas.[2] |

Toxicological Information
While specific quantitative acute toxicity data (e.g., LD50) is not readily available, the material

is known to be extremely destructive to the tissues of the mucous membranes, upper

respiratory tract, eyes, and skin.[2][5] The primary toxicological concerns are its corrosive and

irritant properties.[3]

Disposal Considerations
Chlorodiphenylmethane waste must be treated as hazardous waste.[9] All surplus and non-

recyclable solutions should be handled by a licensed disposal company.[5] Do not empty into

drains.[2] Containers should be properly labeled and disposed of in accordance with federal,

state, and local environmental regulations.[5][9]

Disclaimer: This guide is intended for informational purposes for trained professionals. It is not

a substitute for a comprehensive risk assessment or the information provided in a Safety Data

Sheet (SDS). Always consult the SDS for the most current and detailed safety information

before handling any chemical.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC154660500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC154660500&countryCode=US&language=en
https://www.chemicalbook.com/msds/chlorodiphenylmethane.pdf
https://www.fishersci.com/store/msds?partNumber=AC154660500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC154660500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC154660500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC154660500&countryCode=US&language=en
https://www.chemicalbook.com/msds/chlorodiphenylmethane.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorodiphenylmethane
https://www.benchchem.com/product/b1668796?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Dichlorodiphenylmethane_A_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/msds/chlorodiphenylmethane.pdf
https://www.fishersci.com/store/msds?partNumber=AC154660500&countryCode=US&language=en
https://www.chemicalbook.com/msds/chlorodiphenylmethane.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Dichlorodiphenylmethane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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